Cas no 173772-63-9 (2,4-dichloropyridin-3-amine)

2,4-Dichloropyridin-3-amine is a halogenated pyridine derivative with significant utility in organic synthesis and pharmaceutical applications. Its structure, featuring reactive chlorine substituents at the 2- and 4-positions and an amine group at the 3-position, makes it a versatile intermediate for constructing complex heterocyclic compounds. The compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, including agrochemicals and pharmaceuticals, due to its ability to undergo selective substitution reactions. High purity and stability under standard conditions further enhance its suitability for precise synthetic workflows. Proper handling and storage are recommended to maintain its reactivity and shelf life.

2,4-dichloropyridin-3-amine structure

Product Name:2,4-dichloropyridin-3-amine

CAS No:173772-63-9

MF:C₅H₄Cl₂N₂

MW:163.004658699036

MDL:MFCD09750301

CID:136369

PubChem ID:9855562

Update Time:2025-06-07

2,4-dichloropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

- 3-Amino-2,4-dichloropyridine
- 2,4-Dichloro-3-Amino Pyridine
- 2,4-dichloro-3-Pyridinamine
- 2,4-dichloropyridin-3-amine
- 2,4-DICHLOROPYRIDIN-3-YLAMINE
- 3-AMINO-2,4-DICHL
- 3-Pyridinamine,2,4-dichloro-
- 3-Pyridinamine,2,4-dichloro-(9CI)
- 2,4-DICHLORO-3-AMINOPYRIDINE
- 3-PYRIDINAMINE, 2,4-DICHLORO-
- PubChem5456
- PYNN21
- KSC534O6F
- 5-amino-4,6-dichloropyridine
- 3-amino-2-4-dichloropyridine
- 2,4-Dichlor-[3]pyridylamin;
- 3-amino-2-4-dichloropyridine;
- 3-amino-2,4-dichloropyridine;
- 2,4-dichloropyridin-3-ylamine;
- 2,4-dichloro-[3]pyridylamine;
- ZSJ
- FT-0647920
- DTXSID60431811
- SCHEMBL413011
- CS-M0591
- 2,4-dichloropyridin-3-amine;3-Amino-2,4-dichloropyridine
- 3-Amino-2 pound not4-dichloropyridine
- AB51385
- J-400345
- AM20050880
- EN300-104528
- ZSJYSZWQVCWDQO-UHFFFAOYSA-N
- MFCD09750301
- SY025689
- 173772-63-9
- DS-12118
- A3840
- AKOS006328366
- AC-5443
- DB-064919
- MDL： MFCD09750301
- Inchi： 1S/C5H4Cl2N2/c6-3-1-2-9-5(7)4(3)8/h1-2H,8H2
- InChI Key： ZSJYSZWQVCWDQO-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C(C=1N)Cl

Computed Properties

Exact Mass: 161.97500
Monoisotopic Mass: 161.975
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 99
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.9
XLogP3: 1.8

Experimental Properties

Color/Form: No data avaiable
Density: 1.497
Melting Point: No data available
Boiling Point: 265 ºC
Flash Point: 114 ºC
PSA: 38.91000
LogP: 2.55180
Vapor Pressure: No data available

2,4-dichloropyridin-3-amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2,4-dichloropyridin-3-amine Pricemore >>

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abcr	AB425418-1 g	3-Amino-2,4-dichloropyridine, 97%; .	173772-63-9	97%	1g	€72.80	2022-03-24
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